3-(1-((1-methyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-(1-methylimidazol-4-yl)sulfonylpiperidin-4-yl]-1H-pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C16H18N6O4S/c1-20-9-13(18-10-20)27(25,26)21-7-4-11(5-8-21)22-15(23)12-3-2-6-17-14(12)19-16(22)24/h2-3,6,9-11H,4-5,7-8H2,1H3,(H,17,19,24)
• InChI Key: NTUPXQRQKZNNFT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)N2CCC(CC2)N3C(=O)C4=C(NC3=O)N=CC=C4
• Molecular Formula: C16H18N6O4S
• Molecular Weight: 390.4 g/mol

Description

The compound contains several functional groups including an imidazole ring, a pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione moiety, and a piperidine ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Piperidine is a six-membered ring with one nitrogen atom and is commonly found in many pharmaceuticals and natural products. Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a bicyclic system with a pyridine ring fused to a pyrimidine-2,4-dione.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The imidazole and piperidine rings would provide basicity, while the pyrimidine-2,4-dione moiety would contribute to the compound’s acidity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the imidazole ring could participate in nucleophilic substitution reactions, while the carbonyl groups in the pyrimidine-2,4-dione moiety could be involved in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings and polar functional groups would likely make the compound relatively high in molecular weight and potentially quite polar.

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Given the presence of an imidazole ring, which is found in many biologically active compounds, it’s possible that this compound could have some biological activity.

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. Additionally, modifications could be made to the structure to enhance its activity or improve its pharmacokinetic properties.